6-Chloro-4-methyl-2-piperidinoquinoline

• IUPAC Name: 6-chloro-4-methyl-2-piperidin-1-ylquinoline
• InChI: InChI=1S/C15H17ClN2/c1-11-9-15(18-7-3-2-4-8-18)17-14-6-5-12(16)10-13(11)14/h5-6,9-10H,2-4,7-8H2,1H3
• InChI Key: QPXIERNVMLXYMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C=C2)Cl)N3CCCCC3
• Molecular Formula: C15H17ClN2
• Molecular Weight: 260.76 g/mol

Description

6-Chloro-4-methyl-2-piperidinoquinoline is a chemical compound with the molecular formula C15H17ClN2 and a molecular weight of 260.76. It is a derivative of quinoline, a nitrogen-containing bicyclic compound.

Scientific Research Applications

C15H17ClN2\mathrm{C_{15}H_{17}ClN_2}C15​H17​ClN2​

and an average mass of 260.76 Da, exhibits intriguing properties that make it relevant in various fields of study.

Molecular Modeling and Drug Design

Computational studies involving this compound contribute to drug discovery. Researchers use molecular modeling techniques to predict its binding interactions with target proteins. Insights gained from these simulations aid in designing more effective pharmaceuticals.

Future Directions

Quinoline derivatives, such as 6-Chloro-4-methyl-2-piperidinoquinoline, continue to be a focus of research due to their wide range of biological activities. Future research may focus on the synthesis of new structural prototypes with more effective antimicrobial, antiviral, and anticancer activity. Additionally, the development of novel therapeutic strategies, such as anti-virulence therapy, is a promising future direction.